1,3-Difluoro-2-(4-nitrophenoxy)benzene

• CAS No.: 113965-61-0
• Molecular Formula: C12H7F2NO3
• Molecular Weight: 251.18 g/mol
• IUPAC Name: 1,3-difluoro-2-(4-nitrophenoxy)benzene
• InChI: InChI=1S/C12H7F2NO3/c13-10-2-1-3-11(14)12(10)18-9-6-4-8(5-7-9)15(16)17/h1-7H
• InChI Key: GNLMXGRSLSCFNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)OC2=CC=C(C=C2)[N+](=O)[O-])F

Description

1,3-Difluoro-2-(4-nitrophenoxy)benzene is a halogenated aromatic compound featuring a central benzene ring substituted with fluorine atoms at the 1- and 3-positions and a 4-nitrophenoxy group at the 2-position.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural differences and similarities between 1,3-difluoro-2-(4-nitrophenoxy)benzene and related compounds:

Compound Name	Substituents on Main Benzene Ring	Functional Groups on Phenoxy Ring	Primary Use	CAS Number
This compound	1-F, 3-F, 2-(4-nitrophenoxy)	Nitro (-NO₂)	Likely agrochemical	Not provided
Nitrofen	2-Cl, 4-Cl, 1-(4-nitrophenoxy)	Nitro (-NO₂)	Herbicide (banned)	1836-75-5
Nitrofluorfen	2-Cl, 1-(4-nitrophenoxy), 4-CF₃	Nitro (-NO₂)	Herbicide	Not provided
Fluorodifen	2-NO₂, 1-(4-nitrophenoxy), 4-CF₃	Nitro (-NO₂)	Herbicide	15457-05-3
1,3-Dinitro-2-(4-nitrophenoxy)benzene	1-NO₂, 3-NO₂, 2-(4-nitrophenoxy)	Nitro (-NO₂)	Research chemical	6973-39-3

Key Observations:

• Electron-Withdrawing Effects: Fluorine substituents (target compound) provide moderate electron withdrawal compared to chlorine (nitrofen) or nitro groups (fluorodifen, 1,3-dinitro analog). Trifluoromethyl (CF₃) groups in nitrofluorfen and fluorodifen exert stronger electron-withdrawing effects, enhancing herbicidal activity . The 4-nitrophenoxy group is a common feature across all compounds, contributing to oxidative stability and interaction with biological targets .

Environmental and Regulatory Profiles

• Nitrofen: Prohibited under the Rotterdam Convention due to groundwater contamination risks and carcinogenicity .
• Nitrofluorfen/Fluorodifen : Subject to regulatory scrutiny for mobility in soil but remain in use with restrictions .
• Regulatory status would depend on ecotoxicological studies.